(8-Methoxyquinolin-2-yl)methanesulfonyl chloride

• Molecular Formula: C11H10ClNO3S
• Molecular Weight: 271.72 g/mol
• IUPAC Name: (8-methoxyquinolin-2-yl)methanesulfonyl chloride
• InChI: InChI=1S/C11H10ClNO3S/c1-16-10-4-2-3-8-5-6-9(13-11(8)10)7-17(12,14)15/h2-6H,7H2,1H3
• InChI Key: QZHAWYQKPUOSHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1N=C(C=C2)CS(=O)(=O)Cl

Description

(8-Methoxyquinolin-2-yl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a methoxy-substituted quinoline ring attached to a methanesulfonyl chloride group. This compound is structurally distinguished by its quinoline core, which is a bicyclic aromatic system comprising a benzene ring fused to a pyridine ring, with a methoxy group at the 8-position. The methanesulfonyl chloride moiety (-SO₂Cl) is a reactive functional group commonly employed in organic synthesis for introducing sulfonyl groups or acting as an electrophile.

Preparation Methods

O-Methylation of 8-Hydroxyquinoline

• Reagents & Conditions: The O-methylation is typically performed under anhydrous conditions using sodium hydride as a base and methyl iodide as the methylating agent in a polar aprotic solvent such as dimethylformamide (DMF).
• Procedure: Sodium hydride is added to a solution of 8-hydroxyquinoline in DMF at room temperature, followed by slow addition of methyl iodide. The mixture is stirred for an extended period (e.g., 18–36 hours) under nitrogen to avoid moisture.
• Outcome: This reaction yields 8-methoxyquinoline in moderate to good yields (~66%) as a brown oil or solid after purification by column chromatography.

Introduction of Methanesulfonyl Chloride Group

Reaction with Methanesulfonyl Chloride

• Starting Material: The key intermediate for sulfonyl chloride introduction is (8-methoxyquinolin-2-yl)methanol, prepared by reduction or modification of the quinoline core.
• Reagents: Methanesulfonyl chloride (commercially available or freshly distilled) is used as the sulfonylating agent.
• Reaction Conditions: The reaction is carried out in anhydrous solvents such as tetrahydrofuran (THF) or dichloromethane (DCM) at low temperatures (0 °C to room temperature) under an inert atmosphere (nitrogen or argon).
• Base: A tertiary amine base like diisopropylethylamine or triethylamine is added to scavenge the hydrogen chloride generated during the reaction.
• Procedure: The (8-methoxyquinolin-2-yl)methanol is dissolved in dry solvent, cooled, and treated dropwise with methanesulfonyl chloride and base. The mixture is stirred for 1–2 hours at room temperature.
• Workup: The reaction mixture is concentrated under reduced pressure, and the crude product is purified by column chromatography or preparative HPLC.
• Yield: The methanesulfonyl chloride derivative is obtained as a yellow solid in quantitative or high yields (up to 100% reported in some cases).

Alternative Sulfonylation via Chlorosulfonic Acid (Less Common for This Compound)

• In some related quinoline sulfonyl chlorides, chlorosulfonic acid is used to introduce sulfonyl chloride groups directly onto the aromatic ring, but this method is more typical for sulfonylation at aromatic positions rather than the methylene position at the 2-position of quinoline.

Summary Table of Preparation Conditions and Yields

Step	Reagents & Conditions	Solvent	Temperature	Yield (%)	Notes
O-Methylation of 8-hydroxyquinoline	Sodium hydride, methyl iodide, DMF, N2 atmosphere	Dimethylformamide	Room temp, 18–36 h	~66	Anhydrous conditions essential
Methanesulfonyl chloride introduction	Methanesulfonyl chloride, diisopropylethylamine or triethylamine	THF or DCM	0 °C to RT	90–100	Inert atmosphere, careful HCl scavenging
Purification	Column chromatography or preparative HPLC	—	—	—	Silica gel, hexane/ethyl acetate or acetonitrile/water gradients

Analytical and Characterization Data

• NMR Spectroscopy: Characteristic signals for the methanesulfonyl chloride moiety include a singlet around 3.0 ppm (methyl protons of SO2CH3). Quinoline aromatic protons appear between 7.0 and 9.0 ppm.
• Melting Point: Typically reported as a yellow solid with melting points consistent with pure sulfonyl chloride derivatives.
• Purity Assessment: Reverse-phase HPLC and silica gel chromatography are used to confirm purity and isolate the compound.

Research Findings and Applications

• The (8-Methoxyquinolin-2-yl)methanesulfonyl chloride serves as a key intermediate for synthesizing sulfonamide derivatives with potential anticancer, antibacterial, and other bioactive properties.
• The sulfonyl chloride group is highly reactive toward nucleophiles, enabling efficient coupling with amines to form sulfonamides under mild conditions.
• Reaction optimization focuses on maintaining anhydrous conditions, controlling temperature, and using appropriate bases to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

(8-Methoxyquinolin-2-yl)methanesulfonyl chloride undergoes various chemical reactions, including:

Nucleophilic substitution: The sulfonyl chloride group can be replaced by nucleophiles such as amines, alcohols, and thiols.

Hydrolysis: In the presence of water, the sulfonyl chloride group can hydrolyze to form the corresponding sulfonic acid.

Reduction: The compound can be reduced to form the corresponding sulfonamide.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as amines, alcohols, and thiols in the presence of a base like triethylamine.

Hydrolysis: Water or aqueous base.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

Nucleophilic substitution: Formation of sulfonamide, sulfonate ester, or sulfonothioate.

Hydrolysis: Formation of (8-Methoxyquinolin-2-yl)methanesulfonic acid.

Reduction: Formation of (8-Methoxyquinolin-2-yl)methanesulfonamide.

Scientific Research Applications

(8-Methoxyquinolin-2-yl)methanesulfonyl chloride has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of various pharmacologically active compounds.

Organic Synthesis: It serves as a reagent for introducing the sulfonyl group into organic molecules, which can modify the chemical and physical properties of the target compounds.

Biological Studies: The compound is used in the study of enzyme inhibitors and receptor ligands due to its ability to interact with biological macromolecules.

Industrial Applications: It is employed in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of (8-Methoxyquinolin-2-yl)methanesulfonyl chloride involves its ability to act as an electrophile due to the presence of the sulfonyl chloride group. This electrophilic nature allows it to react with nucleophiles, forming covalent bonds with various functional groups. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Comparative Analysis of Sulfonyl Chloride Derivatives

Compound Name	Molecular Formula	Molecular Weight	CAS RN	Structural Features	Key Properties	Applications
(8-Methoxyquinolin-2-yl)methanesulfonyl chloride*	C₁₁H₁₀ClNO₃S	~283.72	N/A	Quinoline ring, 8-methoxy group	Predicted slow hydrolysis	Pharmaceutical intermediates
(Naphthalen-2-yl)methanesulfonyl chloride	C₁₁H₉ClO₂S	240.71	161448-78-8	Naphthalene substituent	Stable at 4°C	Research chemicals
{Bicyclo[2.2.2]octan-2-yl}methanesulfonyl chloride	C₉H₁₅ClO₂S	222.74	1862866-81-6	Bicyclo[2.2.2]octane substituent	Powder form, stored at 4°C	Organic synthesis
Methanesulfonyl chloride	CH₃ClO₂S	114.55	124-63-0	Simple alkyl substituent	Slow hydrolysis	Industrial reagents

*Hypothetical molecular formula and weight calculated based on structural similarity.

Key Comparative Insights:

The 8-methoxy group may enhance electron density at specific positions, influencing reactivity in nucleophilic substitution or coupling reactions . The naphthalene substituent in (naphthalen-2-yl)methanesulfonyl chloride offers a planar aromatic system, likely increasing lipophilicity compared to the bicyclo derivative. This could enhance solubility in non-polar solvents .

Hydrolysis and Stability :

• Methanesulfonyl chloride hydrolyzes slowly due to the electron-withdrawing sulfonyl group stabilizing the chloride leaving group . This property is retained in its derivatives, as seen in the naphthalene and bicyclo compounds, which require refrigeration (4°C) for long-term stability . The target compound is expected to exhibit similar slow hydrolysis, making it suitable for reactions requiring controlled conditions.

Applications: Pharmaceutical Synthesis: The quinoline moiety is prevalent in bioactive molecules (e.g., antimalarials, kinase inhibitors), suggesting the target compound could serve as a key intermediate in drug development. Specialized Organic Synthesis: The naphthalene derivative’s aromaticity may favor applications in fluorescent probes or materials science, while the bicyclo derivative’s rigid structure could be useful in stereoselective synthesis . Industrial Use: Methanesulfonyl chloride itself is widely used in sulfonation reactions and as a catalyst in esterifications .

Research Findings and Implications

• Reactivity Trends: Derivatives with aromatic substituents (quinoline, naphthalene) may exhibit enhanced electrophilicity at the sulfonyl chloride group compared to aliphatic analogues due to resonance effects.
• Toxicity Considerations: While methanesulfonyl chloride has established exposure guidelines (AEGL) , the toxicity of its derivatives remains understudied. The larger aromatic systems in the quinoline and naphthalene compounds may introduce unique toxicological profiles, necessitating further investigation.
• Market Relevance : The global methanesulfonyl chloride market, driven by pharmaceutical and agrochemical demand , underscores the importance of tailored derivatives like the target compound for niche applications.

Biological Activity

(8-Methoxyquinolin-2-yl)methanesulfonyl chloride is a sulfonamide derivative of 8-hydroxyquinoline, a compound known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial and anticancer properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C10H10ClN2O2S
• Molecular Weight : 252.71 g/mol
• IUPAC Name : (8-Methoxyquinolin-2-yl)methanesulfonyl chloride
• CAS Number : 115825970

The biological activity of (8-Methoxyquinolin-2-yl)methanesulfonyl chloride can be attributed to its ability to interact with specific molecular targets, including enzymes and receptors involved in cellular processes. The sulfonamide group may inhibit the activity of enzymes critical for bacterial growth and proliferation, while the quinoline moiety contributes to its ability to intercalate with DNA, disrupting replication in cancer cells.

Antimicrobial Activity

Research indicates that compounds derived from 8-hydroxyquinoline exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of 8-hydroxyquinoline are effective against various Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of (8-Methoxyquinolin-2-yl)methanesulfonyl chloride

Bacterial Strain	Minimum Inhibitory Concentration (MIC) in µg/mL
Staphylococcus aureus	0.0625
Klebsiella pneumoniae	0.125
Pseudomonas aeruginosa	0.250
Escherichia coli	0.500

The compound demonstrated potent activity against Staphylococcus aureus, with an MIC lower than that of standard antibiotics, indicating its potential as a novel antibacterial agent .

Anticancer Activity

The anticancer properties of (8-Methoxyquinolin-2-yl)methanesulfonyl chloride have been evaluated in various cancer cell lines. The compound showed promising results in inhibiting cell proliferation and inducing apoptosis in cancer cells.

Table 2: Anticancer Activity Against Various Cell Lines

Cell Line	IC50 (µM)	Selectivity Index (SI)
HeLa	10.5	>3
MCF-7	12.0	>4
A549	15.3	>3
A2780	14.7	>5

The selectivity index indicates that the compound is more toxic to cancer cells than to normal fibroblasts, suggesting a favorable therapeutic window .

Case Studies

• Study on Antimicrobial Efficacy : A recent study tested the efficacy of (8-Methoxyquinolin-2-yl)methanesulfonyl chloride against multidrug-resistant bacterial strains. The compound exhibited significant bactericidal activity, particularly against Staphylococcus aureus and Pseudomonas aeruginosa, highlighting its potential for treating resistant infections .
• Cytotoxicity Evaluation : Another investigation focused on the cytotoxic effects of the compound on various cancer cell lines using the MTT assay. Results indicated that it was more effective than conventional chemotherapeutics like cisplatin in certain cell lines, with lower IC50 values .

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for preparing (8-Methoxyquinolin-2-yl)methanesulfonyl chloride, and how do reaction conditions influence yield?

• Methodological Answer : Synthesis typically involves two stages: (1) functionalization of the quinoline core and (2) introduction of the methanesulfonyl chloride group. For example, nucleophilic substitution using methanesulfonyl chloride under anhydrous conditions (e.g., dichloromethane, 0–5°C) can introduce the sulfonyl chloride moiety. Reaction optimization, such as controlling stoichiometry (1.2–1.5 equivalents of methanesulfonyl chloride) and using catalysts like triethylamine, improves yields to >70% . Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is recommended to isolate the product .

Q. What analytical techniques are critical for characterizing (8-Methoxyquinolin-2-yl)methanesulfonyl chloride?

• Methodological Answer : Key techniques include:

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm the methoxyquinoline scaffold and sulfonyl chloride group (e.g., sulfonyl chloride protons appear as singlets near δ 3.5 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight (e.g., calculated for $C_{11}H_{10}ClNO_3S$: 279.01 g/mol) .
• Infrared (IR) Spectroscopy : Peaks at 1360 cm$^{-1}$ (S=O asymmetric stretch) and 1170 cm$^{-1}$ (S=O symmetric stretch) confirm sulfonyl chloride functionality .

Q. How can researchers ensure the stability of (8-Methoxyquinolin-2-yl)methanesulfonyl chloride during storage and handling?

• Methodological Answer : Store under inert atmosphere (argon) at 4°C to minimize hydrolysis. Conduct periodic $^1$H NMR checks to detect degradation (e.g., appearance of methanesulfonic acid peaks). Use anhydrous solvents and moisture-free environments during reactions to preserve reactivity .

Advanced Research Questions

Q. What reaction mechanisms govern the reactivity of the sulfonyl chloride group in this compound with nucleophiles?

• Methodological Answer : The sulfonyl chloride group undergoes nucleophilic substitution (S$_N$2) with amines, alcohols, or thiols. Kinetic studies using in situ $^19$F NMR (if fluorinated analogs are used) can track reaction progress. Computational modeling (DFT) predicts activation barriers, revealing steric hindrance from the methoxyquinoline ring may slow reactivity compared to simpler analogs .

Q. How does (8-Methoxyquinolin-2-yl)methanesulfonyl chloride interact with biological macromolecules, and what assays are suitable for studying these interactions?

• Methodological Answer : The compound may act as an electrophilic warhead in covalent inhibitors. Use:

• Surface Plasmon Resonance (SPR) : To measure binding kinetics with target enzymes.
• Crystallography : Co-crystallization with proteins (e.g., proteases) to identify covalent adduct formation.
• Fluorescence Polarization : Competitive assays to assess binding affinity against known inhibitors .

Q. What strategies resolve contradictions in reported synthetic yields for derivatives of methanesulfonyl chlorides?

• Methodological Answer : Discrepancies often arise from impurities in starting materials or unoptimized conditions. Systematic studies using Design of Experiments (DoE) can identify critical parameters (e.g., temperature, solvent polarity). For example, switching from THF to dichloromethane may reduce side reactions in sulfonylation steps .

Q. How can computational methods predict the biological activity of derivatives of this compound?

• Methodological Answer : Employ QSAR models trained on sulfonyl chloride analogs to correlate structural features (e.g., substituent electronegativity, steric bulk) with activity. Molecular docking (e.g., AutoDock Vina) simulates binding to target proteins, while MD simulations assess stability of covalent adducts over time .

Q. What comparative studies highlight the unique reactivity of this compound versus other methanesulfonyl chlorides?

• Methodological Answer : Compare kinetic data (e.g., second-order rate constants) with structurally distinct analogs like [2-(Difluoromethoxy)phenyl]methanesulfonyl chloride. The electron-withdrawing methoxy group in the quinoline ring may reduce electrophilicity, requiring harsher conditions for nucleophilic substitutions. Contrast with non-aromatic analogs (e.g., bicyclo[2.2.2]octane derivatives) to assess steric effects .